Cas no 145412-90-4 (1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol)

• Product Name: 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol
• CAS No: 145412-90-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD14529271
• CID: 2777945
• PubChem ID: 71683709
• Update Time: 2025-10-29

1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1,3-benzodioxol-5-yl)propan-2-ol
• 1-amino-2-(2H-1,3-benzodioxol-5-yl)propan-2-ol
• 1-Amino-2-(1,3-benzodioxol-5-yl)-2-propanol
• 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol

• MDL： MFCD14529271
• Inchi： 1S/C10H13NO3/c1-10(12,5-11)7-2-3-8-9(4-7)14-6-13-8/h2-4,12H,5-6,11H2,1H3
• InChI Key： ATRBKPUNZVAPFX-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol

Comprehensive Analysis of 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol (CAS No. 145412-90-4)

The compound 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol (CAS No. 145412-90-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety and an amino-alcohol functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to neurotransmitters like dopamine and serotonin.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery systems. 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol fits into this trend as a building block for neuroactive compounds. Its CAS No. 145412-90-4 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern medicinal chemistry. The compound's chiral center also opens doors for enantioselective synthesis, a hot topic in green chemistry and sustainable pharmaceutical production.

From a synthetic perspective, 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol can be prepared via reductive amination of corresponding ketones or through epoxide ring-opening reactions. These methods align with the growing emphasis on atom-economical processes in organic synthesis. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, especially to confirm the absence of isomeric impurities—a common concern among buyers searching for "CAS 145412-90-4 purity standards".

The benzodioxole group in this molecule contributes to its metabolic stability, a property highly sought after in drug discovery circles. This feature resonates with current discussions about improving drug half-lives and reducing dosing frequencies. Furthermore, the compound's logP value and hydrogen-bonding capacity make it a subject of interest in computational chemistry studies predicting blood-brain barrier permeability—a frequent search term in neuropharmacology forums.

Quality control of CAS No. 145412-90-4 involves stringent testing for residual solvents and heavy metals, addressing the pharmaceutical industry's focus on ICH guidelines. Suppliers often highlight these specifications in response to procurement queries like "1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol synthesis grade". The compound's stability under various pH conditions is another researched aspect, particularly for formulators exploring oral dosage forms.

In the context of intellectual property, several patents reference 145412-90-4 as a key intermediate for GPCR-targeting therapeutics—a trending area in biotech investments. This connection to G-protein coupled receptors explains its appearance in literature searches related to neurological disorders and mood regulation. However, it's crucial to note that the compound itself has no documented psychoactive effects, contrary to some misconceptions in online forums.

The environmental fate of 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol has become a discussion point amid increasing EPA regulations on pharmaceutical waste. Studies on its biodegradability and ecotoxicological profile are emerging, responding to queries about "green chemistry alternatives" in synthetic pathways. These investigations often compare its properties with structurally similar compounds, providing valuable data for QSAR modeling enthusiasts.

From a commercial standpoint, CAS 145412-90-4 appears in catalogs of specialty chemical vendors catering to contract research organizations (CROs). Its pricing reflects the complexity of chiral synthesis and GMP compliance requirements—topics frequently searched by procurement specialists. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are also common purchase considerations.

In analytical applications, derivatives of 1-Amino-2-(1,3-benzodioxol-5-yl)propan-2-ol serve as HPLC standards and mass spec internal standards, particularly in metabolomics studies. This utility connects to the booming omics technologies market, where researchers often inquire about "stable isotope-labeled analogs" of such compounds. The molecule's UV absorption characteristics further enable its use in spectroscopic method development.

Looking ahead, the scientific community anticipates expanded applications of 145412-90-4 in bioconjugation chemistry and prodrug design, aligning with innovations in antibody-drug conjugates (ADCs). These potential uses make it a compound to watch in next-generation therapeutics, though current research remains primarily at the preclinical stage. As with any specialized chemical, proper risk assessments and material safety data sheets (MSDS) should always accompany its handling and use.